Dodecanoic acid, pentafluorophenyl ester
Overview
Description
Dodecanoic acid, pentafluorophenyl ester is a chemical compound with the molecular formula C₁₈H₂₃F₅O₂This compound is part of a broader class of pentafluorophenyl esters, which are known for their reactivity and utility in various chemical applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
Dodecanoic acid, pentafluorophenyl ester can be synthesized through esterification reactions. One common method involves the reaction of dodecanoic acid with pentafluorophenol in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or N,N’-diisopropylcarbodiimide (DIC). The reaction typically occurs in an anhydrous solvent like dichloromethane or tetrahydrofuran (THF) under mild conditions .
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general principles of esterification apply. Industrial synthesis would likely involve large-scale esterification reactors, efficient mixing, and purification steps such as distillation or recrystallization to obtain high-purity products .
Chemical Reactions Analysis
Types of Reactions
Dodecanoic acid, pentafluorophenyl ester undergoes several types of chemical reactions, including:
Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield dodecanoic acid and pentafluorophenol.
Nucleophilic Substitution: The pentafluorophenyl group can be displaced by nucleophiles such as amines, leading to the formation of amides.
Common Reagents and Conditions
Nucleophilic Substitution: Common reagents include primary and secondary amines, often in the presence of a base like triethylamine.
Major Products
Hydrolysis: Produces
Properties
| 109345-51-9 | |
Molecular Formula |
C18H23F5O2 |
Molecular Weight |
366.4 g/mol |
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) dodecanoate |
InChI |
InChI=1S/C18H23F5O2/c1-2-3-4-5-6-7-8-9-10-11-12(24)25-18-16(22)14(20)13(19)15(21)17(18)23/h2-11H2,1H3 |
InChI Key |
QQSJYXOHBRYWNP-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F |
Origin of Product |
United States |
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![2-[(tert-Butoxycarbonyl)amino]pent-2-enoic acid](/img/no-structure.png)
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